2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide

• IUPAC Name: 2-(2-bromo-4-ethylphenoxy)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C15H15BrN2O2/c1-2-11-5-6-14(13(16)8-11)20-10-15(19)18-12-4-3-7-17-9-12/h3-9H,2,10H2,1H3,(H,18,19)
• InChI Key: HKRQTRJEIKDJDM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OCC(=O)NC2=CN=CC=C2)Br
• Molecular Formula: C15H15BrN2O2
• Molecular Weight: 335.20 g/mol

Description

2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide, also known as BPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPA is a pyridine-based compound that possesses both bromine and ethyl groups, making it a unique compound with distinct properties. In

Mechanism of Action

The mechanism of action of 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide has been shown to inhibit cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that play a role in inflammation and pain. 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide has been shown to possess both biochemical and physiological effects. Biochemically, 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide has been shown to inhibit the activity of COX enzymes, resulting in a decrease in the production of prostaglandins. Physiologically, 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide has also been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide in lab experiments include its unique chemical structure, which makes it a potential candidate for various applications. 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide is also relatively easy to synthesize, making it readily available for research purposes. However, the limitations of using 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

For 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide research include the development of novel anticancer agents, the synthesis of new materials using 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide as a building block, and the development of new agrochemicals for crop protection. Further research is also needed to fully understand the mechanism of action of 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide and its potential toxicity.

Synthesis Methods

The synthesis of 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide involves the reaction of 2-bromo-4-ethylphenol with pyridine-3-carboxylic acid hydrazide in the presence of acetic anhydride. This reaction yields 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide as a white crystalline solid with a melting point of 123-125°C. The purity of the compound can be confirmed by thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, agrochemicals, and material science. In medicinal chemistry, 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide has also been studied for its potential use as an anticancer agent due to its ability to inhibit the growth of cancer cells. In agrochemicals, 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide has been shown to possess herbicidal and fungicidal properties, making it a potential candidate for crop protection. In material science, 2-(2-bromo-4-ethylphenoxy)-N-3-pyridinylacetamide has been studied for its potential use as a building block for the synthesis of novel materials such as polymers and liquid crystals.